2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide

• IUPAC Name: 2-(5-acetyl-3-cyano-6-methylpyridin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C11H11N3O2S/c1-6-9(7(2)15)3-8(4-12)11(14-6)17-5-10(13)16/h3H,5H2,1-2H3,(H2,13,16)
• InChI Key: FDDBJVUZBNKEFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=N1)SCC(=O)N)C#N)C(=O)C
• Molecular Formula: C11H11N3O2S
• Molecular Weight: 249.29 g/mol

Description

2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide, also known as ACTA, is a compound that has been widely studied for its potential therapeutic applications. It is a member of the thioacetamide family of compounds, which are known to exhibit a range of biological activities. ACTA has been shown to have potent anti-inflammatory and antioxidant properties, and has been investigated for its potential use in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways that are involved in inflammation and oxidative stress. 2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, and to reduce the activation of inflammatory cells such as macrophages and neutrophils. It has also been shown to enhance the activity of antioxidant enzymes such as superoxide dismutase and catalase.
Biochemical and Physiological Effects:
2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species, which are known to contribute to oxidative stress and inflammation. It has also been shown to reduce the expression of various inflammatory genes, including those involved in the production of cytokines and chemokines. In addition, 2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide has been shown to improve mitochondrial function, which is important for cellular energy production and overall health.

Advantages and Limitations for Lab Experiments

2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and can be obtained in high purity. It has been shown to have potent anti-inflammatory and antioxidant properties, and has been investigated for its potential therapeutic applications. However, there are also limitations to using 2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide in lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its effects on different cell types and in different disease models.

Future Directions

There are several future directions for research on 2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide has been shown to have antioxidant properties, which may be beneficial in reducing oxidative stress and inflammation in these conditions. Another area of interest is its potential use in the treatment of cancer. 2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide has been shown to inhibit the growth of cancer cells in vitro, and further research is needed to investigate its potential as a cancer therapy. Finally, there is a need for further research on the mechanism of action of 2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide, in order to better understand its effects on different cell types and in different disease models.

Synthesis Methods

2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide can be synthesized using a variety of methods, including the reaction of 2-chloroacetamide with 5-acetyl-3-cyano-6-methyl-2-pyridinethiol in the presence of a base. Other methods involve the use of different reagents and solvents, and the choice of method depends on factors such as yield, purity, and cost.

Scientific Research Applications

2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory effects, and has been investigated for its use in the treatment of diseases such as rheumatoid arthritis and inflammatory bowel disease. 2-[(5-acetyl-3-cyano-6-methyl-2-pyridinyl)thio]acetamide has also been shown to have antioxidant properties, and has been studied for its potential use in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.